Cas no 78934-75-5 ((3-Butan-2-yl-1,2-oxazol-5-yl)methanol)

(3-Butan-2-yl-1,2-oxazol-5-yl)methanol structure
78934-75-5 structure
Product Name:(3-Butan-2-yl-1,2-oxazol-5-yl)methanol
CAS No:78934-75-5
MF:C8H13NO2
MW:155.194322347641
CID:553697
Update Time:2023-08-02

(3-Butan-2-yl-1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolemethanol,3-(1-methylpropyl)-
    • 5-Isoxazolemethanol,3-(1-methylpropyl)-(9CI)
    • [3-(butan-2-yl)-1,2-oxazol-5-yl]methanol
    • (3-Butan-2-yl-1,2-oxazol-5-yl)methanol
    • Inchi: 1S/C8H13NO2/c1-3-6(2)8-4-7(5-10)11-9-8/h4,6,10H,3,5H2,1-2H3
    • InChI Key: OFBXXZSBAJISDR-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC(C(C)CC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Topological Polar Surface Area: 46.3
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